Cas no 1032506-63-0 ([4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine)

• Product Name: [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine
• CAS No: 1032506-63-0
• MF: C₁₀H₈F₃N₃S
• MW: 259.25083065033
• CID: 5176113
• Update Time: 2026-03-05

[4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine

• Inchi： 1S/C10H8F3N3S/c11-10(12,13)7-3-1-6(2-4-7)8-5-17-9(15-8)16-14/h1-5H,14H2,(H,15,16)
• InChI Key： HTNHKNBIKHTLHC-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2=CC=C(C(F)(F)F)C=C2)=CS1)N

Computed Properties

• Exact Mass: 259.039
• Monoisotopic Mass: 259.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine

Introduction to [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine (CAS No. 1032506-63-0)

[4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine (CAS No. 1032506-63-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine consists of a thiazole ring substituted with a trifluoromethylated phenyl group and a hydrazine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific enzymes involved in disease pathways. This property makes it a valuable lead compound for the development of targeted therapies.

In the context of drug discovery, [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine has shown promising results in preclinical studies. Its ability to modulate key biological targets has been extensively evaluated through in vitro and in vivo experiments. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The pharmacological profile of [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine is further enhanced by its favorable physicochemical properties. Its solubility, stability, and bioavailability are critical factors that influence its effectiveness as a therapeutic agent. Researchers have optimized these properties through various chemical modifications and formulation strategies.

Clinical trials are currently underway to assess the safety and efficacy of [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine in treating specific diseases. Preliminary results have been encouraging, with the compound demonstrating a favorable safety profile and significant therapeutic benefits. These findings underscore its potential as a novel treatment option for various medical conditions.

The synthesis of [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine involves several well-established chemical reactions. The process typically begins with the formation of the thiazole ring followed by the introduction of the trifluoromethylated phenyl group and the hydrazine moiety. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial settings.

In addition to its therapeutic applications, [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine has also been explored for its potential as a tool compound in academic research. Its unique structural features make it an ideal candidate for studying enzyme inhibition mechanisms and other biological processes. Researchers have utilized this compound to gain deeper insights into complex biological systems and to develop new hypotheses for further investigation.

The environmental impact of [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine is another important consideration. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with its use. Regulatory agencies continue to monitor the safety and environmental impact of this compound to ensure its responsible use in various applications.

In conclusion, [4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]hydrazine (CAS No. 1032506-63-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials are expected to further elucidate its properties and expand its utility in various medical fields.